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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B143570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl dihydrogen phosphate (CAS 1623-15-0), also known as monobutyl phosphate or n-

butyl acid phosphate, is an organophosphate compound with a range of industrial applications.

[1][2] This document provides a comprehensive technical overview of its chemical and physical

properties, synthesis, analytical methodologies, and safety information. It also explores its

potential, though currently limited, applications in the pharmaceutical sciences and discusses

the general biological context of organophosphates.

Physicochemical Properties
Butyl dihydrogen phosphate is a colorless to light brown, oily liquid.[1][3] It is an ester of

phosphoric acid and n-butanol.[4] A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of Butyl Dihydrogen Phosphate
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Property Value Reference(s)

CAS Number 1623-15-0 [5]

Molecular Formula C4H11O4P [5]

Molecular Weight 154.10 g/mol [4]

Density 1.283 g/cm³ (Predicted) [3]

Boiling Point
272.5 °C at 760 mmHg

(Predicted)
[3]

Flash Point 118.6 °C [6]

Vapor Pressure 0.00169 mmHg at 25°C [6]

pKa 1.97 ± 0.10 (Predicted) [3]

Solubility
Slightly soluble in DMSO, Ethyl

Acetate, and Methanol.
[3]

LogP 0.89580 [6]

Synthesis and Purification
The synthesis of butyl dihydrogen phosphate typically involves the phosphorylation of n-

butanol. One common method utilizes phosphorus pentoxide as the phosphorylating agent. A

detailed experimental protocol, adapted from literature procedures for similar compounds, is

provided below.

Experimental Protocol: Synthesis of n-Butyl Phosphate
Mono- and Di-ester Mixture
This protocol is adapted from a patented method for the synthesis of n-butyl phosphate mono-

and di-esters.[7]

Materials:

n-butanol
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Phosphorus pentoxide (P₂O₅)

Polyphosphoric acid

Phosphorous acid

Nitrogen gas

Reactor with stirring, heating, and cooling capabilities

Filtration apparatus

Procedure:

Charge the reactor with 400 kg of n-butanol.

Introduce nitrogen gas into the reactor to create an inert atmosphere.

With stirring, add 0.4 kg of phosphorous acid and continue stirring until it is completely

dissolved.

Slowly add 20 kg of polyphosphoric acid in a thin stream and stir until the mixture is uniform.

Add 220 kg of phosphorus pentoxide in batches while controlling the temperature to not

exceed 50°C using cooling. Continue stirring until the mixture is uniform.

Add another 0.4 kg of phosphorous acid and maintain the reaction temperature at 40-45°C

for 0.5 hours with continuous stirring.

Heat the reaction mixture to 65-70°C and maintain this temperature for 16 hours.

Cool the mixture to below 30°C.

Filter the resulting transparent, viscous liquid to obtain the n-butyl phosphate mono- and di-

ester product.

Purification:
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Purification of butyl dihydrogen phosphate from the reaction mixture can be achieved

through techniques such as liquid-liquid extraction. For instance, in the PUREX process, the

organic phase containing degradation products like dibutyl hydrogen phosphate and butyl
dihydrogen phosphate is washed with a sodium carbonate solution.[8]

Analytical Characterization
A variety of analytical techniques can be employed to characterize and quantify butyl
dihydrogen phosphate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organophosphorus

compounds.

¹H NMR: Provides information about the hydrogen atoms in the butyl chain.

¹³C NMR: Characterizes the carbon skeleton of the molecule.

³¹P NMR: Directly observes the phosphorus nucleus, offering insights into its chemical

environment and oxidation state. The chemical shift in ³¹P NMR is highly sensitive to the

structure of the organophosphate.[9]

Experimental Protocol: General Procedure for ³¹P{¹H} NMR Spectroscopy

This is a general protocol for acquiring a proton-decoupled ³¹P NMR spectrum of a phosphorus-

containing compound.[10]

Materials:

Butyl dihydrogen phosphate sample

Deuterated chloroform (CDCl₃)

5 mm NMR tube

NMR spectrometer
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Procedure:

Under a nitrogen atmosphere, dissolve an appropriate amount of the butyl dihydrogen
phosphate sample in approximately 0.6 mL of CDCl₃ in a 5 mm NMR tube.

Cap the NMR tube and gently shake to ensure the sample is fully dissolved.

Acquire the ³¹P{¹H} NMR spectrum at room temperature.

Reference the spectrum to an external standard of 85% H₃PO₄.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

butyl dihydrogen phosphate. Electrospray ionization (ESI) is a suitable technique for this

purpose.

Infrared (IR) Spectroscopy
IR spectroscopy can be used to identify the functional groups present in the molecule, such as

P=O, P-O-C, and O-H bonds.

Applications in Drug Development and Biological
Signaling
The direct application of butyl dihydrogen phosphate in drug development and its specific

role in biological signaling pathways are not well-documented in publicly available literature.

However, the broader class of organophosphates has relevance in these areas.

Potential as a Pharmaceutical Excipient
Given its surfactant properties, butyl dihydrogen phosphate could potentially be used as an

emulsifier or wetting agent in pharmaceutical formulations.[1] Alkyl phosphates, in general, are

used as surfactants and emulsifiers in cosmetics.

Role in Biological Signaling: An Overview of Phosphate
Signaling
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While there is no specific data on butyl dihydrogen phosphate, inorganic phosphate (Pi) is a

crucial signaling molecule in numerous biological processes.[11] Extracellular Pi can activate

signaling pathways such as the Raf/MEK/ERK and Akt pathways, which in turn regulate gene

expression.[11] It is important to note that the biological effects of an organophosphate ester

like butyl dihydrogen phosphate would be distinct from those of inorganic phosphate and

would depend on its metabolism and potential interactions with cellular components.

A study on the cytotoxicity of various phosphate compounds on triple-negative breast cancer

cells showed that hydrogen phosphate (HPO₄²⁻) selectively induced cancer cell death, while

dihydrogen phosphate (H₂PO₄⁻) did not show the same effect.[12] This highlights the

specificity of cellular responses to different forms of phosphate.

The diagram below illustrates a generalized view of a phosphate-responsive signaling pathway.
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Caption: Generalized Phosphate-Responsive Signaling Pathway.

Cytotoxicity of Related Organophosphates
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While data on butyl dihydrogen phosphate is scarce, studies on other organophosphates

provide some context. For instance, bis(2,4-di-tert-butylphenyl)phosphate (bDtBPP), a

leachable from certain plastics used in biopharmaceutical manufacturing, has been shown to

have cytotoxic effects on Chinese hamster ovary (CHO) cells, affecting cell growth and

productivity.[13] This highlights the importance of evaluating the biological activity of any

organophosphate that may come into contact with biological systems.

The following diagram illustrates a simplified workflow for assessing the cytotoxicity of a

compound.
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Caption: General Workflow for In Vitro Cytotoxicity Assay.

Safety and Handling
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Butyl dihydrogen phosphate is classified as a corrosive substance.[6] Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area.

Conclusion and Future Directions
Butyl dihydrogen phosphate is a well-characterized organophosphate with established

industrial uses. Its physicochemical properties, synthesis, and analytical methods are

reasonably well understood. However, a significant gap exists in the literature regarding its

specific applications in drug development and its interaction with biological signaling pathways.

Future research could focus on evaluating its potential as a pharmaceutical excipient,

investigating its metabolic fate, and exploring any potential biological activity, including

cytotoxicity and effects on cellular signaling. Such studies would provide a more complete

picture of the compound's profile and could uncover new applications in the biomedical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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